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Compound of Interest

Compound Name: Cyclopropylamine-d5

Cat. No.: B591091

For laboratory professionals, including researchers, scientists, and those in drug development,
the proper disposal of deuterated compounds like Cyclopropylamine-d5 is critical for ensuring
safety and regulatory compliance. This guide provides a comprehensive, step-by-step
procedure for the safe handling and disposal of Cyclopropylamine-d5, based on established
safety data.

Cyclopropylamine-d5 is a highly flammable, corrosive, and harmful liquid, necessitating
careful management as hazardous waste.[1] Adherence to the following procedures will
minimize risks and ensure responsible environmental stewardship.

Immediate Safety Precautions

Before beginning any disposal-related activities, ensure that appropriate personal protective
equipment (PPE) is worn. This includes, but is not limited to:

» Protective gloves
» Protective clothing
e Eye and face protection[1]

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood, to
avoid inhalation of vapors.[1] Keep the compound away from heat, sparks, open flames, and
other ignition sources.[1]
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Step-by-Step Disposal Protocol

The primary method for the disposal of Cyclopropylamine-d5 involves absorption and

subsequent treatment as hazardous waste.

o Containment of Spills: In the event of a spill, immediately contain the liquid.

o Absorption: Use an inert absorbent material, such as vermiculite or sand, to soak up the

spilled Cyclopropylamine-d5.

o Collection: Carefully collect the absorbent material containing the Cyclopropylamine-d5.

» Packaging: Place the contaminated absorbent material into a suitable, sealable, and properly

labeled container for hazardous waste.

» Disposal: The sealed container must be disposed of as hazardous waste in accordance with

local, state, and federal regulations. Contact your institution's Environmental Health and

Safety (EHS) office for specific guidance on hazardous waste pickup and disposal.[2]

Quantitative Data Summary

The following table summarizes key quantitative data for Cyclopropylamine-d5, crucial for

understanding its physical and chemical properties for safe handling.

Property Value

Molecular Weight 62.13 g/mol [3]

Density 0.824 g/cm?3[1]

Flash Point -25 °C (-13 °F)[1][4]

Boiling Point 49 - 50 °C (120 - 122 °F)[1][4]
Melting Point -35 °C (-31 °F)[1]

Vapor Pressure

322 hPa (242 mmHg) at 20 °C (68 °F)[1]

Auto-ignition Temperature

275 °C (527 °F)[1]
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Disposal Workflow

The logical flow for the proper disposal of Cyclopropylamine-d5 is illustrated in the diagram
below. This workflow outlines the decision-making process from initial handling to final disposal.

e

Click to download full resolution via product page

Cyclopropylamine-d5 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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